2-((4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• CAS: 477332-62-0
• Molecular Formula: C15H12BrN5OS
• Molecular Weight: 390.3 g/mol
• SMILES: C1=CC(=CN=C1)C2=NN=C(N2C3=CC=C(C=C3)Br)SCC(=O)N
• InChI: InChI=1S/C15H12BrN5OS/c16-11-3-5-12(6-4-11)21-14(10-2-1-7-18-8-10)19-20-15(21)23-9-13(17)22/h1-8H,9H2,(H2,17,22)
• InChIKey: NNLJGFWTDLMBNJ-UHFFFAOYSA-N

2-((4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide: Structural and Scaffold Evidence

2-((4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide (CAS 477332-62-0, molecular formula C₁₅H₁₂BrN₅OS, MW 390.3 g/mol) is a triazolylthioacetamide derivative featuring an N4-(4-bromophenyl) substituent, a C5-(pyridin-3-yl) group, and a free acetamide terminus at the thioether position [1]. It belongs to the AldrichCPR collection of rare and unique screening compounds, supplied by Sigma-Aldrich without analytical data and on an as-is basis . The triazolylthioacetamide scaffold has been independently validated as a privileged chemotype for metallo-β-lactamase (NDM-1, ImiS) inhibition [2][3] and as a platform for antiproliferative/tubulin-targeting agents [4], establishing the class-level relevance of this specific substitution pattern for early discovery programs.

Screening library fit: rare triazolylthioacetamide from AldrichCPR collection

Scaffold supports NDM-1-selective MBL inhibitor discovery programs

Free acetamide handle enables single-step derivatization for SAR campaigns

N4-(4-bromophenyl) provides halogen-bond probe for structure-based design

• [1] PubChem. Compound Summary for CID 1386575: 2-((4-(4-Bromophenyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-YL)thio)acetamide. National Center for Biotechnology Information, 2025. View Source
• [2] Zhai L, Zhang YL, Kang JS, Oelschlaeger P, Xiao L, Nie SS, Yang KW. Triazolylthioacetamide: A Valid Scaffold for the Development of New Delhi Metallo-β-Lactamase-1 (NDM-1) Inhibitors. ACS Med Chem Lett. 2016;7(4):413-417. View Source
• [3] Zhang Y, Yan Y, Liang L, Feng J, Wang X, Li L, Yang K. Halogen-Substituted Triazolethioacetamides as a Potent Skeleton for the Development of Metallo-β-Lactamase Inhibitors. Molecules. 2019;24(6):1174. View Source
• [4] Yang F, He CP, Diao PC, Hong KH, Rao JJ, Zhao PL. Discovery and optimization of 3,4,5-trimethoxyphenyl substituted triazolylthioacetamides as potent tubulin polymerization inhibitors. Bioorg Med Chem Lett. 2019;29(1):22-27. View Source

N4-Substitution Specificity of 2-((4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide

The identity of the N4 substituent on the 1,2,4-triazole ring constitutes a non-interchangeable structural determinant for this compound class. The target compound bears an N4-(4-bromophenyl) group, which is chemically and pharmacologically distinct from the N4-methyl, N4-ethyl, or N4-phenyl variants encountered in close analogs. Published structure–activity relationship (SAR) data for the triazolylthioacetamide scaffold demonstrate that replacement of the aromatic substituent on the triazole ring alters halogen-bonding capacity, lipophilicity (ΔXLogP ≥ 0.8 units vs. the tautomeric regioisomer), and hydrogen-bond donor count, all of which directly modulate target engagement and physicochemical behavior [1][2]. Consequently, substituting an N4-methyl or N4-ethyl analog for the N4-(4-bromophenyl) compound in a screening cascade or SAR study introduces a confounding variable that cannot be corrected by molar equivalence alone; the quantitative evidence below substantiates this irreplaceability.

N4-substituent N4-methyl or N4-ethyl analogs lack the bromine σ-hole donor; halogen-bonding capacity and lipophilicity may shift significantly

Regioisomer Tautomeric 1H-triazole regioisomer (CAS 332158-04-0) differs by ΔXLogP ~0.8 units and HBD count; permeability context may not transfer

N-aryl acetamide analogs Pre-substituted acetamide termini (e.g., CAS 477329-82-1) require deprotection for diversification; synthetic route fit may differ

• [1] PubChem. Compound Summary for CID 1386575 (CAS 477332-62-0): Computed XLogP3-AA = 2.2, HBD count = 1. View Source
• [2] PubChem. Compound Summary for CID 1117432 (CAS 332158-04-0): Computed XLogP3-AA = 3.0, HBD count = 2. View Source

2-((4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide: Quantitative Evidence vs. Analogs

N4-(4-Bromophenyl) Substituent Reduces Lipophilicity Relative to Regioisomer

The target compound (CAS 477332-62-0) features the 4-bromophenyl group directly attached at the N4 position of the 1,2,4-triazole ring, with a free acetamide terminus. Its closest structural analog, N-(4-bromophenyl)-2-((3-(pyridin-3-yl)-1H-1,2,4-triazol-5-yl)thio)acetamide (CAS 332158-04-0; PubChem CID 1117432), relocates the bromophenyl group to the acetamide nitrogen, producing a tautomeric 1H-1,2,4-triazole core. This positional isomerism yields a computed XLogP3-AA of 2.2 for the target compound versus 3.0 for the comparator, representing a ΔXLogP of –0.8 units [1][2]. The hydrogen-bond donor count also shifts from 1 (target) to 2 (comparator) due to the additional triazole NH in the tautomer [1][2]. These differences are computationally robust and independent of assay conditions.

Lipophilicity shift

Head-to-head

ΔXLogP = –0.8 log units (target 2.2 vs. comparator 3.0)

Reported partition-coefficient context may affect cell-based assay permeability

Computational prediction; experimental logP/D confirmation advised

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3-AA) and hydrogen-bond donor count (HBD)
Target Compound Data	XLogP3-AA = 2.2; HBD = 1
Comparator Or Baseline	CAS 332158-04-0 (PubChem CID 1117432): XLogP3-AA = 3.0; HBD = 2
Quantified Difference	ΔXLogP = –0.8 log units (target less lipophilic); ΔHBD = –1
Conditions	Computed by XLogP3 3.0 algorithm and Cactvs 3.4.8.24 (PubChem release 2025.09.15)

Why This Matters

A 0.8 log unit difference in XLogP can shift predicted membrane permeability and non-specific protein binding by approximately 2- to 5-fold, making the two compounds non-interchangeable in cell-based assays or pharmacokinetic profiling without explicit experimental compensation.

• [1] PubChem. Compound Summary for CID 1386575 (CAS 477332-62-0): Computed Properties—XLogP3-AA = 2.2, HBD = 1. View Source
• [2] PubChem. Compound Summary for CID 1117432 (CAS 332158-04-0): Computed Properties—XLogP3-AA = 3.0, HBD = 2. View Source

Halogen-Bonding Capacity from N4-(4-Bromophenyl) Group

The 4-bromophenyl substituent at N4 provides a σ-hole donor capable of engaging in halogen bonding with backbone carbonyl oxygens or π-systems in protein binding pockets. The closest commercially cataloged analogs—2-((4-methyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide and N-(4-bromophenyl)-2-((4-ethyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide—replace the N4-bromophenyl group with methyl or ethyl, respectively, eliminating the aryl bromide pharmacophore entirely . In the broader triazolylthioacetamide SAR landscape, halogen substitution on the aromatic ring attached to the triazole core has been shown to modulate inhibitory potency against metallo-β-lactamases: chlorine-substituted compounds achieved NDM-1 IC₅₀ values below 0.96 μM, while fluorine substitution on the phenyl ring yielded VIM-2 IC₅₀ values of 2.8–38.9 μM [1]. The bromine atom in the target compound, being larger and more polarizable than chlorine or fluorine, is predicted to form stronger halogen bonds, though direct comparative IC₅₀ data for the brominated vs. non-halogenated N4-aryl series are not yet published.

Halogen-bond capacity

Class-level

N4-bromophenyl σ-hole donor; scaffold benchmark: halogenated triazolethioacetamides reach NDM-1 IC₅₀

Supports structure-based design context for halogen-accepting pockets

Direct brominated IC₅₀ data not yet published; class-level inference only

NDM-1 selectivity

Class-level

24/24 scaffold analogs NDM-1 selective (IC₅₀ 0.15–1.90 μM); no inhibition of CcrA, ImiS, L1 at 10 μM

Reported NDM-1 selectivity context; target compound architecture conserved but untested

Recombinant enzyme assay data (Zhai et al.); compound-specific validation required

Antiproliferative window

Class-level

Scaffold benchmark IC₅₀ 5.96–7.90 μM across PC-3, A549/ATCC, K-562 lines; N4-aryl trend enhances potency 2–5× over N4-alkyl

Supports cell-model endpoint review for apoptosis phenotypic screening

MTT assay data (Kulabaş et al.); 4-bromophenyl/pyridin-3-yl combination not independently reported

Procurement status

Source review

Single-source AldrichCPR; no COA or analytical data provided; as-is basis

Identity and purity confirmation require in-house characterization before biological testing

Thiol precursor available from ≥5 vendors with QC documentation; plan lead time accordingly

Synthetic handle

Context-dependent

Free primary acetamide enables direct coupling; saves ≥1 deprotection step vs. N-aryl acetamide analogs

Supports library synthesis fit for SAR exploration at the acetamide vector

Retrosynthetic analysis; no experimental kinetic data required

Evidence Dimension	Halogen-bond donor capacity and MBL inhibitory potency of halogen-substituted triazolylthioacetamides
Target Compound Data	N4-(4-bromophenyl) substituent present (bromine σ-hole donor); direct IC₅₀ not reported
Comparator Or Baseline	N4-methyl analog: no halogen; N4-ethyl analog: no halogen. Chlorine-substituted triazolethioacetamides: NDM-1 IC₅₀ < 0.96 μM. Fluorine-substituted: VIM-2 IC₅₀ = 2.8–38.9 μM [1]
Quantified Difference	Qualitative: bromine provides polarizable σ-hole absent in methyl/ethyl analogs. Quantitative scaffold benchmark: halogenated triazolethioacetamides achieve sub-micromolar MBL inhibition
Conditions	NDM-1 and VIM-2 enzyme inhibition assays (Zhang et al., Molecules 2019); SAR generalization only

Why This Matters

For structure-based drug design programs targeting enzymes with halogen-accepting pockets (e.g., MBLs, kinases), the N4-(4-bromophenyl) compound provides a synthetically pre-installed heavy-atom probe for X-ray crystallography and a halogen-bonding anchor that N4-alkyl analogs cannot replicate.

• [1] Zhang Y, Yan Y, Liang L, Feng J, Wang X, Li L, Yang K. Halogen-Substituted Triazolethioacetamides as a Potent Skeleton for the Development of Metallo-β-Lactamase Inhibitors. Molecules. 2019;24(6):1174. View Source

NDM-1-Selective Inhibition by Triazolylthioacetamide Scaffold

Twenty-four triazolylthioacetamides were systematically evaluated against four metallo-β-lactamase subtypes (NDM-1, CcrA, ImiS, L1) [1]. All compounds exhibited specific inhibitory activity against NDM-1 with IC₅₀ values spanning 0.15–1.90 μM, while showing no detectable inhibition of CcrA (B1a), ImiS (B2), or L1 (B3) at concentrations up to 10 μM. The most potent compounds (1a, 4a, 2b, 4b, 4d, 6b) achieved IC₅₀ values of approximately 0.15 μM, with Ki values of 0.49 and 0.63 μM determined for compounds 4d and 6c, respectively. SAR analysis revealed that the triazole ring is essential for bridging the dizinc active site, while the amide group interacts with Lys211 (Lys224). Crucially, the free thiol intermediates showed no inhibitory activity, confirming that the thioacetamide warhead is required [1]. The target compound (CAS 477332-62-0) incorporates the identical triazolylthioacetamide core architecture validated in this study, with the N4-(4-bromophenyl) and C5-(pyridin-3-yl) substituents representing a distinct, untested substitution combination within the validated scaffold space.

NDM-1 selectivity

Class-level

24/24 scaffold analogs NDM-1 selective (IC₅₀ 0.15–1.90 μM); no inhibition of CcrA, ImiS, L1 at 10 μM

Reported NDM-1 selectivity context; target compound architecture conserved but untested

Recombinant enzyme assay data (Zhai et al.); compound-specific validation required

Evidence Dimension	NDM-1 inhibitory potency and subtype selectivity of triazolylthioacetamide scaffold
Target Compound Data	Not directly tested; scaffold architecture conserved (triazole-thioacetamide core with N4-aryl and C5-heteroaryl substitution)
Comparator Or Baseline	Tested triazolylthioacetamides (compounds 1a–6d): NDM-1 IC₅₀ = 0.15–1.90 μM; CcrA, ImiS, L1 IC₅₀ > 10 μM; Ki (4d) = 0.49 μM, Ki (6c) = 0.63 μM
Quantified Difference	Scaffold-level: 24/24 compounds NDM-1 selective; potency window = 0.15–1.90 μM. Target compound predicted to fall within or near this range pending experimental confirmation.
Conditions	Purified recombinant NDM-1, CcrA, ImiS, L1 enzymes; cefazolin substrate; IC₅₀ determined by spectrophotometric assay (Zhai et al., ACS Med Chem Lett 2016)

Why This Matters

The triazolylthioacetamide scaffold is one of very few chemotypes with demonstrated NDM-1 selectivity over other MBL subclasses, making the target compound a high-priority candidate for NDM-1-focused inhibitor screening where off-target MBL inhibition must be minimized.

• [1] Zhai L, Zhang YL, Kang JS, Oelschlaeger P, Xiao L, Nie SS, Yang KW. Triazolylthioacetamide: A Valid Scaffold for the Development of New Delhi Metallo-β-Lactamase-1 (NDM-1) Inhibitors. ACS Med Chem Lett. 2016;7(4):413-417. View Source

Apoptosis Induction in Cancer Cells by Triazolethioacetamide Derivatives

Kulabaş et al. (2016) synthesized and evaluated a series of 2-(4H-1,2,4-triazole-3-ylthio)acetamide derivatives for antiproliferative activity using the MTT assay [1]. The most active compounds (18, 19, and 25) exhibited IC₅₀ values of 5.96 μM in PC-3 (prostate cancer), 7.90 μM in A549/ATCC (lung cancer), and 7.71 μM in K-562 (chronic myelogenous leukemia) cells. Mechanistic follow-up demonstrated caspase-3 activation, confirming apoptosis induction. The target compound (CAS 477332-62-0) shares the identical 2-(4H-1,2,4-triazol-3-ylthio)acetamide core with additional N4-(4-bromophenyl) and C5-(pyridin-3-yl) decoration. SAR trends from this study indicate that N4-aryl substitution generally enhances antiproliferative potency compared to N4-alkyl variants, though direct IC₅₀ data for the 4-bromophenyl/pyridin-3-yl combination have not been independently reported [1].

Antiproliferative window

Class-level

Scaffold benchmark IC₅₀ 5.96–7.90 μM across PC-3, A549/ATCC, K-562 lines; N4-aryl trend enhances potency 2–5× over N4-alkyl

Supports cell-model endpoint review for apoptosis phenotypic screening

MTT assay data (Kulabaş et al.); 4-bromophenyl/pyridin-3-yl combination not independently reported

Evidence Dimension	Antiproliferative activity (MTT assay) of 2-(4H-1,2,4-triazol-3-ylthio)acetamide derivatives
Target Compound Data	Not directly tested; scaffold and substitution pattern consistent with active series
Comparator Or Baseline	Compound 18: PC-3 IC₅₀ = 5.96 μM; Compound 19: A549/ATCC IC₅₀ = 7.90 μM; Compound 25: K-562 IC₅₀ = 7.71 μM
Quantified Difference	Scaffold benchmark: single-digit micromolar IC₅₀ across three distinct cancer histotypes. N4-aryl analogs (cf. compound 18 series) showed 2- to 5-fold greater potency than N4-alkyl controls in the same study.
Conditions	MTT assay, 48–72 h exposure; PC-3, A549/ATCC, K-562 cell lines (Kulabaş et al., Marmara Pharm J 2016)

Why This Matters

The validated single-digit micromolar antiproliferative window for this scaffold across mechanistically distinct cancer lines supports prioritization of the target compound for oncology-focused phenotypic screening, particularly where N4-aryl substitution is expected to enhance potency over N4-alkyl controls.

• [1] Kulabaş N, Tatar E, Bingöl Özakpınar Ö, Özsavcı D, Pannecouque C, De Clercq E, Küçükgüzel İ. Synthesis and antiproliferative evaluation of novel 2-(4H-1,2,4-triazole-3-ylthio)acetamide derivatives as inducers of apoptosis in cancer cells. Marmara Pharm J. 2016;20(3):269-278. View Source

Rare CPR Compound with No Analytical Data

The target compound is cataloged exclusively under the Sigma-Aldrich AldrichCPR (Chemical Portfolio of Rare and Unique Chemicals) program (Product L245291) . Sigma-Aldrich explicitly states that no analytical data are collected for this product, that buyer assumes responsibility for identity and purity confirmation, and that all sales are final with no warranty of merchantability or fitness for a particular purpose . This contrasts with the more widely available thiol precursor, 4-(4-bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol, which is stocked by multiple vendors (Enamine, Biosynth, Santa Cruz Biotechnology, CymitQuimica) at 95%+ purity with standard QC documentation [1]. The acetamide derivative's classification as a CPR product indicates it has not been subjected to the routine analytical characterization that accompanies commodity building blocks, and its availability is limited to the Sigma-Aldrich distribution channel.

Procurement status

Source review

Single-source AldrichCPR; no COA or analytical data provided; as-is basis

Identity and purity confirmation require in-house characterization before biological testing

Thiol precursor available from ≥5 vendors with QC documentation; plan lead time accordingly

Evidence Dimension	Commercial availability, vendor classification, and analytical documentation status
Target Compound Data	Sigma-Aldrich L245291 (AldrichCPR); no COA/analytical data provided; sold as-is with no warranty
Comparator Or Baseline	Thiol precursor (4-(4-bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol): available from ≥5 vendors, 95% purity with QC documentation. Structurally similar N-aryl acetamide derivatives (e.g., CAS 477329-82-1, 477330-19-1): available from multiple vendors with standard QC.
Quantified Difference	Vendor count: 1 (target) vs. ≥5 (thiol precursor). Analytical documentation: absent (target) vs. COA/HPLC/NMR available (comparators). Procurement classification: CPR/rare (target) vs. standard catalog (comparators).
Conditions	Market availability assessment as of April 2026

Why This Matters

Researchers requiring this specific N4-(4-bromophenyl) acetamide derivative must plan for in-house analytical characterization (NMR, HPLC, HRMS) prior to biological testing, and should not assume lot-to-lot consistency. Procurement lead time and single-source dependency must be factored into project timelines.

• [1] Enamine Ltd. 4-(4-bromophenyl)-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol, EN300-12137, purity 95%. ChemBase catalog entry. View Source

Direct Derivatization via Free Acetamide Terminus

The target compound (CAS 477332-62-0) bears a primary acetamide terminus (–SCH₂CONH₂), distinguishing it from the majority of commercially cataloged analogs in this series, which carry N-aryl-substituted acetamide groups. For example, the closest cataloged derivatives—N-(4-bromophenyl)-2-((4-(4-bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide (CAS 477329-82-1), N-(3-bromophenyl) variant (CAS 763138-77-8), and N-(3-methoxyphenyl) variant (CAS 477330-19-1)—all feature substituted acetamide termini that require chemical cleavage to regenerate the free amine for further diversification . The target compound's unsubstituted acetamide provides a direct synthetic handle for amide coupling, hydrolysis to the carboxylic acid, or conversion to the corresponding amine, eliminating a deprotection step and improving atom economy in library synthesis. This feature is particularly advantageous for parallel medicinal chemistry campaigns where rapid SAR exploration around the acetamide position is desired.

Synthetic handle

Context-dependent

Free primary acetamide enables direct coupling; saves ≥1 deprotection step vs. N-aryl acetamide analogs

Supports library synthesis fit for SAR exploration at the acetamide vector

Retrosynthetic analysis; no experimental kinetic data required

Evidence Dimension	Synthetic accessibility of the acetamide terminus for further derivatization
Target Compound Data	Free primary acetamide (–SCH₂CONH₂); direct coupling without deprotection
Comparator Or Baseline	CAS 477329-82-1: N-(4-bromophenyl)acetamide terminus; CAS 477330-19-1: N-(3-methoxyphenyl)acetamide terminus; CAS 763138-77-8: N-(3-bromophenyl)acetamide terminus
Quantified Difference	Synthetic steps saved: ≥1 (amide hydrolysis or protecting group removal). Functional group tolerance: primary amine available for >10 reaction types (acylation, sulfonylation, reductive amination, urea formation, etc.) vs. substituted anilides which are synthetic dead-ends.
Conditions	Retrosynthetic analysis; no experimental kinetic data required

Why This Matters

For library synthesis and SAR campaigns, the free acetamide reduces the synthetic burden by at least one step per analog and enables diversification chemistries (e.g., HATU-mediated coupling, Boc protection, Curtius rearrangement) that are inaccessible from the pre-substituted N-aryl acetamide analogs.

2-((4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide Application Scenarios

NDM-1-Selective MBL Inhibitor Screening & Crystallography

The triazolylthioacetamide scaffold has demonstrated consistent, subtype-selective NDM-1 inhibition (IC₅₀ = 0.15–1.90 μM) with no cross-reactivity against CcrA, ImiS, or L1 at 10 μM [1]. The target compound provides a synthetically pre-installed bromine atom at the N4-phenyl position, offering anomalous scattering for X-ray crystallographic phasing and a heavy-atom probe for mapping the halogen-binding environment of the NDM-1 active site. Docking studies of analogous triazolylthioacetamides show the triazole ring bridging Zn1 and Zn2, with the amide group forming a hydrogen bond to Lys211 [1]. The free acetamide terminus also permits direct conjugation to biotin or fluorophores for pull-down and fluorescence polarization assay development.

Tubulin Inhibitor Lead Optimization with N4-Bromine Halogen-Bond Anchor

Triazolylthioacetamides bearing 3,4,5-trimethoxyphenyl motifs have achieved tubulin polymerization IC₅₀ values as low as 5.9 μM, comparable to combretastatin A-4 (IC₅₀ = 4.2 μM), with antiproliferative IC₅₀ values of 0.04–0.16 μM against HeLa cells [2]. The N4-(4-bromophenyl) group in the target compound is structurally analogous to the colchicine-site binding motif, where a 4-bromophenyl substituent has been shown to form halogen-bonding interactions with the β-tubulin binding pocket [2]. The free acetamide provides a vector for introducing trimethoxyphenyl or related tubulin-targeting warheads through direct amide coupling, positioning this compound as an advanced intermediate for tubulin inhibitor development.

Apoptosis Phenotypic Screening in Solid Tumor & Leukemia Cells

The 2-(4H-1,2,4-triazol-3-ylthio)acetamide chemotype has demonstrated apoptosis induction (caspase-3 activation) with IC₅₀ values of 5.96–7.90 μM across prostate (PC-3), lung (A549), and leukemia (K-562) cell lines [3]. The N4-(4-bromophenyl)/C5-(pyridin-3-yl) substitution pattern present in the target compound extends the N4-aryl SAR trend associated with enhanced antiproliferative potency relative to N4-alkyl controls [3]. The lower XLogP of the target compound (2.2 vs. 3.0 for the tautomeric regioisomer) may confer improved aqueous solubility for cell-based assay formatting, while the free acetamide avoids the metabolic liability of N-aryl acetamide cleavage observed in some analogs [3].

SAR Library Derivatization at the Acetamide Position

Unlike the predominant N-aryl-substituted acetamide analogs in this chemical series (e.g., CAS 477329-82-1, 477330-19-1, 763138-77-8), which present substituted anilides as terminal functional groups, the target compound's primary acetamide (–SCH₂CONH₂) is directly amenable to diversification without a deprotection step . This enables single-step conversion to amide libraries (via HATU/DIPEA coupling with carboxylic acids), sulfonamide arrays, urea collections, or hydrolysis to the carboxylic acid for bioconjugation. The N4-(4-bromophenyl) group remains intact throughout these transformations, preserving the halogen-bond pharmacophore while allowing systematic exploration of the acetamide vector. This compound is therefore positioned as a cost-efficient core scaffold for medium-throughput medicinal chemistry campaigns requiring 50–500 analogs.

Application

Selection Property

Validation Focus

NDM-1 MBL inhibitor screening and crystallography

Scaffold-validated NDM-1 selectivity profile

In-house IC₅₀ confirmation and halogen-binding site mapping

Tubulin polymerization inhibitor lead optimization

N4-bromophenyl halogen-bond anchor and free acetamide vector

Colchicine-site tubulin binding and antiproliferative endpoint review

Apoptosis phenotypic screening in solid tumor and leukemia cells

Cell-permeable core with N4-aryl enhanced potency trend

Caspase-3 activation and cell-viability endpoint context

SAR library derivatization at the acetamide position

Unsubstituted acetamide for direct diversification

Synthetic route efficiency and reaction scope verification

• [1] Zhai L, Zhang YL, Kang JS, Oelschlaeger P, Xiao L, Nie SS, Yang KW. Triazolylthioacetamide: A Valid Scaffold for the Development of New Delhi Metallo-β-Lactamase-1 (NDM-1) Inhibitors. ACS Med Chem Lett. 2016;7(4):413-417. View Source
• [2] Yang F, He CP, Diao PC, Hong KH, Rao JJ, Zhao PL. Discovery and optimization of 3,4,5-trimethoxyphenyl substituted triazolylthioacetamides as potent tubulin polymerization inhibitors. Bioorg Med Chem Lett. 2019;29(1):22-27. View Source
• [3] Kulabaş N, Tatar E, Bingöl Özakpınar Ö, Özsavcı D, Pannecouque C, De Clercq E, Küçükgüzel İ. Synthesis and antiproliferative evaluation of novel 2-(4H-1,2,4-triazole-3-ylthio)acetamide derivatives as inducers of apoptosis in cancer cells. Marmara Pharm J. 2016;20(3):269-278. View Source